BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the
Thermochemical Properties of Butyl Ethyl Ether

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butyl ethyl ether

Cat. No.: B146140

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for butyl ethyl ether, with a primary focus on its enthalpy of formation. Due to the limited
availability of direct experimental values for the standard enthalpy of formation of n-butyl ethyl
ether, this document outlines the established methodologies for its determination and presents
data for structurally related compounds for comparative analysis.

Introduction to Butyl Ethyl Ether

Butyl ethyl ether (also known as 1-ethoxybutane) is an organic compound with the chemical
formula CeH140. It belongs to the ether class of compounds, characterized by an oxygen atom
connected to two alkyl groups. Ethers are utilized in various chemical applications, including as
solvents and intermediates in organic synthesis. A thorough understanding of their
thermochemical properties, such as the enthalpy of formation, is critical for process design,
safety analysis, and computational chemistry.

Thermochemical Data of Butyl Ethyl Ether and
Related Compounds

While direct experimental data for the standard enthalpy of formation of liquid n-butyl ethyl
ether is not readily available in prominent databases such as the NIST WebBook, other
relevant thermochemical properties have been documented.[1][2][3][4][5][6] For a
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comprehensive understanding, this section presents the available data for n-butyl ethyl ether
alongside the experimentally determined thermochemical data for the closely related
compound, n-butyl ether (dibutyl ether).

Table 1: Thermochemical Data for n-Butyl Ethyl Ether (1-Ethoxybutane)

Property Value Units Reference
Molecular Formula CeH140 - [1]
Molecular Weight 102.1748 g/mol [1]
Enthalpy of

Vaporization (AvapH) 31.63 kJ/mol [3]

at 365.4 K

Table 2: Thermochemical Data for n-Butyl Ether (1-Butoxybutane)

Property Value Units Method Reference

Molecular
CsH1s0 - - [7]
Formula

Molecular Weight  130.2279 g/mol - [7]

Standard
Enthalpy of

) o -378.0+1.0 kJ/mol Cch [7]
Formation (liquid,

AfH°liquid)

Standard

Enthalpy of

Combustion -5342.63 + 0.92 kJ/mol Cch [7]
(liquid,

AcHeliquid)

Note: Ccb denotes combustion calorimetry.
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Experimental Determination of Enthalpy of
Formation

The standard enthalpy of formation (AfH°) of an organic compound like butyl ethyl ether is
typically determined indirectly from its experimentally measured standard enthalpy of
combustion (AcH®). The primary technique for this measurement is bomb calorimetry.

Experimental Protocol: Bomb Calorimetry

The experimental determination of the enthalpy of combustion involves the complete oxidation
of a known mass of the substance in a high-pressure oxygen environment within a sealed
container called a bomb calorimeter. The heat released by the combustion reaction is absorbed
by the surrounding water bath, and the temperature change is precisely measured.

Apparatus:

Bomb Calorimeter: A high-pressure stainless steel vessel.

Calorimeter Jacket: An insulated container filled with a precisely known mass of water.

High-Precision Thermometer: To measure the temperature change of the water.

Ignition System: Electrical wires to ignite the sample.

Oxygen Cylinder: To provide a pure oxygen atmosphere.

Sample Pellet Press: To prepare a solid sample or a suitable container for a liquid sample.

Methodology:

A precisely weighed sample of the liquid ether is placed in a crucible within the bomb.

The bomb is sealed and pressurized with an excess of pure oxygen (typically to around 30
atm).

The bomb is submerged in a known mass of water in the calorimeter jacket.

The initial temperature of the water is recorded.
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e The sample is ignited via an electrical current.
e The combustion reaction occurs rapidly and completely.
o The final temperature of the water is recorded after thermal equilibrium is reached.

e The heat capacity of the calorimeter system (Ccal) is determined by burning a standard
substance with a known enthalpy of combustion, such as benzoic acid.

Data Analysis and Calculation: The heat released by the combustion (gcomb) is calculated
from the temperature change (AT) and the heat capacity of the calorimeter:

gcomb = - Ccal * AT

The molar enthalpy of combustion (AcH?) is then determined by dividing the heat of
combustion by the number of moles of the sample burned.

Once the standard enthalpy of combustion is experimentally determined, the standard enthalpy
of formation (AfH®) can be calculated using Hess's Law. The combustion reaction for butyl
ethyl ether is:

CeH140(I) + 902(g) — 6CO2(g) + 7H20(l)
The standard enthalpy of formation is calculated using the following equation:
AcH® = [6 * AfH°(COz, g) + 7 * AfH°(H20, I)] - [AfH°(CeH140, I) + 9 * AfH°(O2, g)]

Since the standard enthalpy of formation of an element in its standard state (O2(g)) is zero, the
equation can be rearranged to solve for the enthalpy of formation of butyl ethyl ether.

Logical Workflow for Enthalpy of Formation
Determination

The following diagram illustrates the logical relationship between the experimental
measurement and the final calculation of the standard enthalpy of formation.
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Caption: Workflow for determining the standard enthalpy of formation.

Conclusion

This technical guide has summarized the available thermochemical data for butyl ethyl ether
and provided a detailed protocol for the experimental determination of its enthalpy of formation
via bomb calorimetry. While a direct experimental value for the standard enthalpy of formation
of n-butyl ethyl ether is not readily found in the public literature, the methodologies described
herein represent the standard approach for obtaining this crucial thermochemical parameter.
The provided data for related compounds and the logical workflow for its determination offer
valuable resources for researchers and professionals in the fields of chemistry and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C628819&Mask=4&Type=HVAP-FORM2&Plot=on
https://webbook.nist.gov/cgi/cbook.cgi?ID=C628819&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C628819&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C628819&Mask=3FBF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C628819&Mask=6BF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C628819&Mask=20
https://webbook.nist.gov/cgi/cbook.cgi?ID=C142961&Mask=B
https://www.benchchem.com/product/b146140#butyl-ethyl-ether-thermochemical-data-and-enthalpy-of-formation
https://www.benchchem.com/product/b146140#butyl-ethyl-ether-thermochemical-data-and-enthalpy-of-formation
https://www.benchchem.com/product/b146140#butyl-ethyl-ether-thermochemical-data-and-enthalpy-of-formation
https://www.benchchem.com/product/b146140#butyl-ethyl-ether-thermochemical-data-and-enthalpy-of-formation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146140?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

